Cas no 2292-12-8 (8-Azabicyclo[3.2.1]octane,3-chloro-8-methyl-, (3-exo)-)
2292-12-8 structure
Product Name:8-Azabicyclo[3.2.1]octane,3-chloro-8-methyl-, (3-exo)-
CAS No:2292-12-8
MF:C8H14ClN
MW:159.656461238861
CID:258401
PubChem ID:137527
Update Time:2025-04-19
8-Azabicyclo[3.2.1]octane,3-chloro-8-methyl-, (3-exo)- Chemical and Physical Properties
Names and Identifiers
-
- 8-Azabicyclo[3.2.1]octane,3-chloro-8-methyl-, (3-exo)-
- SCHEMBL1177643
- 2292-12-8
- 8-Azabicyclo[3.2.1]octane,3-chloro-8-methyl-exo-
- 8-Azabicyclo[3.2.1]octane,3-chloro-8-methyl-endo-
- AKOS013075054
- 3-Chloro-8-methyl-8-azabicyclo[3.2.1]octane
- 13514-03-9
- 8-Azabicyclo(3.2.1)octane, 3-chloro-8-methyl-, exo-
- 8-Azabicyclo(3.2.1)octane, 3-chloro-8-methyl-, endo-
- 8-Azabicyclo[3.2.1]octane, 3-chloro-8-methyl-
- DTXSID80928894
- 3-Chloro-8-methyl-8-azabicyclo[3.2.1]octane #
-
- Inchi: 1S/C8H14ClN/c1-10-7-2-3-8(10)5-6(9)4-7/h6-8H,2-5H2,1H3
- InChI Key: WXRBWXUZUHYHQS-UHFFFAOYSA-N
- SMILES: ClC1CC2CCC(C1)N2C
Computed Properties
- Exact Mass: 159.08162
- Monoisotopic Mass: 159.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Refractive Index: 1.52
- PSA: 3.24
- LogP: 1.78830
8-Azabicyclo[3.2.1]octane,3-chloro-8-methyl-, (3-exo)- Related Literature
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1. 784. Molecular polarisability: the conformations of tropinone and 3-halogenotropanes as solutes in benzeneJ. M. Eckert,R. J. W. Le Fèvre J. Chem. Soc. 1962 3991
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2. NotesC.-Y. Chen,R. J. W. Le Fèvre,K. K. Chakravarti,U. G. Nayak,S. C. Bhattacharyya,V. K. Balakrishnan,R. K. Razdan,A. S. Kertes,P. J. Lloyd,J. A. Reader,P. W. G. Smith,N. Boden,J. Feeney,L. H. Sutcliffe,R. J. Ferrier,W. G. Overend,A. E. Ryan,Johannes Dale,Raymond Coulon,H. El Khadem,M. M. Abdel Rahman,G. Birch,C. W. Bird,J. H. Knox,J. M. C. Turner,M. C. Ganorkar,M. H. B. Stiddard,D. A. H. Taylor,S. Nadkarni,N. R. Williams,A. H. Jackson,A. E. Smith,J. McKechnie,D. S. Payne,W. Sim,W. J. Feast,R. Stephens J. Chem. Soc. 1965 3473
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W. N. Haworth,E. L. Hirst,G. M. Bennett,S. G. P. Plant Annu. Rep. Prog. Chem. 1929 26 74
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